Cas no 236102-73-1 ([1,1'-Biphenyl]-3-methanol,2'-nitro-)

[1,1'-Biphenyl]-3-methanol,2'-nitro- structure
236102-73-1 structure
Product name:[1,1'-Biphenyl]-3-methanol,2'-nitro-
CAS No:236102-73-1
MF:C13H11NO3
MW:229.23134
CID:245446
PubChem ID:53425075

[1,1'-Biphenyl]-3-methanol,2'-nitro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-methanol,2'-nitro-
    • [3-(2-nitrophenyl)phenyl]methanol
    • 3-(2-NITROPHENYL)BENZYL ALCOHOL
    • [1,1'-Biphenyl]-3-methanol,2'-nitro
    • 2-Nitro-3'-hydroxymethylbiphenyl
    • SCHEMBL10586625
    • (2'-Nitro[1,1'-biphenyl]-3-yl)methanol
    • 236102-73-1
    • DTXSID40698723
    • Inchi: InChI=1S/C13H11NO3/c15-9-10-4-3-5-11(8-10)12-6-1-2-7-13(12)14(16)17/h1-8,15H,9H2
    • InChI Key: RJABQMUMABLVTH-UHFFFAOYSA-N
    • SMILES: OCC1C=CC=C(C2=CC=CC=C2[N+]([O-])=O)C=1

Computed Properties

  • Exact Mass: 229.07400
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 66.05000
  • LogP: 3.27730

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